molecular formula C14H18O3 B8706600 2-(3,5-Dimethoxyphenyl)cyclohexan-1-one CAS No. 89261-31-4

2-(3,5-Dimethoxyphenyl)cyclohexan-1-one

Cat. No.: B8706600
CAS No.: 89261-31-4
M. Wt: 234.29 g/mol
InChI Key: AQZZTLYASSCPOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,5-Dimethoxyphenyl)cyclohexan-1-one is a cyclohexanone derivative featuring a 3,5-dimethoxyphenyl substituent at the 2-position of the cyclohexanone ring.

Properties

CAS No.

89261-31-4

Molecular Formula

C14H18O3

Molecular Weight

234.29 g/mol

IUPAC Name

2-(3,5-dimethoxyphenyl)cyclohexan-1-one

InChI

InChI=1S/C14H18O3/c1-16-11-7-10(8-12(9-11)17-2)13-5-3-4-6-14(13)15/h7-9,13H,3-6H2,1-2H3

InChI Key

AQZZTLYASSCPOG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)C2CCCCC2=O)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural Differences :

  • DMPVT replaces the cyclohexanone core with a thiophene-vinyl scaffold but retains the 3,5-dimethoxyphenyl group.

Methoxmetamine (2-(3-Methoxyphenyl)-2-(methylamino)cyclohexan-1-one)

Structural Differences :

  • Features a methylamino group at the 2-position of cyclohexanone, alongside a 3-methoxyphenyl substituent (vs. 3,5-dimethoxyphenyl in the target compound).

Relevance :

  • The single methoxy group and methylamino substitution may reduce steric hindrance compared to the target compound, altering receptor binding profiles.

2-((5-(2,4- and 3,4-Dimethoxyphenyl)-3H-1,2,4-Triazole-3-yl)thio)acetic Acids

Structural Differences :

  • Replaces cyclohexanone with a 1,2,4-triazole-thioacetic acid scaffold.
  • Dimethoxy substitution varies (2,4- or 3,4-positions), contrasting with the 3,5-arrangement in the target compound.

2-{[(2,5-Dimethoxyphenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione

Structural Differences :

  • Contains a cyclohexane-1,3-dione core with a 2,5-dimethoxyphenylamino substituent.
  • The 2,5-dimethoxy substitution diverges from the 3,5-pattern in the target compound.

Physicochemical Properties :

  • Higher molar mass (303.35 g/mol) and molecular complexity (C₁₇H₂₁NO₄) compared to the target compound (C₁₄H₁₈O₃, estimated) .
  • The dione structure may enhance hydrogen-bonding capacity, influencing crystallinity and bioavailability.

Comparative Data Table

Compound Core Structure Substituents Key Bioactivity/Property Reference
2-(3,5-Dimethoxyphenyl)cyclohexan-1-one Cyclohexanone 3,5-Dimethoxyphenyl N/A (Theoretical enzyme interaction)
DMPVT Thiophene-vinyl 3,5-Dimethoxyphenyl P450 inhibition (IC₅₀: 2–61 nM)
Methoxmetamine Cyclohexanone 3-Methoxyphenyl, methylamino Detected with active metabolites
Triazole-thioacetic acid derivatives 1,2,4-Triazole 2,4- or 3,4-Dimethoxyphenyl Moderate acute toxicity (computational prediction)
Cyclohexane-1,3-dione derivative Cyclohexane-1,3-dione 2,5-Dimethoxyphenylamino High molar mass (303.35 g/mol)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.